Cas no 2229522-06-7 (1,1-difluoro-2-(4-methylnaphthalen-1-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(4-methylnaphthalen-1-yl)propan-2-amine
• CAS No: 2229522-06-7
• MF: C₁₄H₁₅F₂N
• MW: 235.27241063118
• CID: 6437791
• PubChem ID: 165755137
• Update Time: 2025-11-07

1,1-difluoro-2-(4-methylnaphthalen-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(4-methylnaphthalen-1-yl)propan-2-amine
• 2229522-06-7
• EN300-1941942

• Inchi： 1S/C14H15F2N/c1-9-7-8-12(14(2,17)13(15)16)11-6-4-3-5-10(9)11/h3-8,13H,17H2,1-2H3
• InChI Key： RAPWETLZDVXBFZ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC(C)=C2C=CC=CC=12)N)F

Computed Properties

• Exact Mass: 235.11725581g/mol
• Monoisotopic Mass: 235.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-(4-methylnaphthalen-1-yl)propan-2-amine

1,1-Difluoro-2-(4-Methylnaphthalen-1-Yl)Propan-2-Amine: A Comprehensive Overview

The compound 1,1-difluoro-2-(4-methylnaphthalen-1-yl)propan-2-amine, identified by the CAS number 2229522-06-7, is a fascinating molecule with unique structural and chemical properties. This compound belongs to the class of fluorinated amines, which have garnered significant attention in recent years due to their versatile applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1,1-difluoro-2-(4-methylnaphthalen-1-yl)propan-2-amine consists of a naphthalene ring system substituted with a methyl group at the 4-position and a propanamine moiety at the 1-position. The propanamine group is further substituted with two fluorine atoms at the 1-position, creating a difluorinated amine functionality. This unique combination of structural features imparts distinct electronic and steric properties to the molecule, making it an interesting candidate for various chemical transformations and applications.

Recent studies have highlighted the potential of fluorinated amines like 1,1-difluoro-2-(4-methylnaphthalen-1-yllpropan--amine in drug discovery. The presence of fluorine atoms in organic molecules is known to enhance lipophilicity and improve pharmacokinetic profiles, which are critical factors in drug design. Researchers have explored the use of this compound as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and central nervous system disorders.

In addition to its role in pharmaceuticals, 1,1-difluoro--(4-methylnaphthalen--yl)propan--amine has also found applications in agrochemicals. Its ability to act as an intermediate in the synthesis of herbicides and insecticides has been reported in several recent studies. The naphthalene ring system provides a rigid framework that can be further functionalized to enhance biological activity while maintaining stability under environmental conditions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the naphthalene derivative followed by alkylation or substitution reactions to introduce the propanamine functionality. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis.

From a materials science perspective, fluorinated amines like this compound are being investigated for their potential use in polymer chemistry and surface modification applications. The presence of fluorine atoms can significantly alter surface properties such as wettability and adhesion, making them suitable for coatings and advanced materials.

In conclusion, 1,1-difluoro--(4-methylnaphthalen--yl)propan--amine is a versatile compound with promising applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable building block for synthesizing bioactive molecules and advanced materials. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.